Cas no 1804047-24-2 (3-Hydroxy-5-nitropyridine-4-methanol)

• Product Name: 3-Hydroxy-5-nitropyridine-4-methanol
• CAS No: 1804047-24-2
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 4802293
• Update Time: 2025-05-20

3-Hydroxy-5-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-nitropyridine-4-methanol

• Inchi： 1S/C6H6N2O4/c9-3-4-5(8(11)12)1-7-2-6(4)10/h1-2,9-10H,3H2
• InChI Key： LOVBLLWHDXILEG-UHFFFAOYSA-N
• SMILES： OCC1C(=CN=CC=1[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 0
• Topological Polar Surface Area: 99.2

Additional information on 3-Hydroxy-5-nitropyridine-4-methanol

Comprehensive Overview of 3-Hydroxy-5-nitropyridine-4-methanol (CAS No. 1804047-24-2): Properties, Applications, and Market Insights

3-Hydroxy-5-nitropyridine-4-methanol (CAS No. 1804047-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative exhibits unique chemical properties due to its functional groups, including a hydroxyl group, nitro group, and methanol moiety. Researchers are particularly interested in its potential as a building block for drug discovery and material science applications.

The molecular structure of 3-Hydroxy-5-nitropyridine-4-methanol features a pyridine ring substituted at three positions, creating opportunities for various chemical modifications. The presence of both electron-withdrawing (nitro group) and electron-donating (hydroxyl group) substituents makes this compound particularly interesting for studying electronic effects in heterocyclic systems. Current research trends focus on its potential as a precursor for developing novel antimicrobial agents and photosensitizers.

In pharmaceutical applications, 3-Hydroxy-5-nitropyridine-4-methanol has shown promise in early-stage drug development projects. Its structural features make it a valuable scaffold for creating molecules with potential biological activity. Recent studies published in journals like Bioorganic & Medicinal Chemistry Letters highlight its use in designing enzyme inhibitors targeting various disease pathways. The compound's solubility profile, influenced by its hydroxyl and methanol groups, makes it particularly suitable for biological testing.

The agrochemical industry has also shown interest in 3-Hydroxy-5-nitropyridine-4-methanol derivatives for developing new crop protection agents. The nitropyridine core structure appears in several commercially successful pesticides, and researchers are investigating whether modifications of this compound could lead to more effective or environmentally friendly alternatives. This aligns with current market demands for sustainable agrochemicals with reduced environmental impact.

From a synthetic chemistry perspective, 3-Hydroxy-5-nitropyridine-4-methanol presents interesting challenges and opportunities. The compound's multiple functional groups allow for selective transformations, making it a versatile intermediate. Recent advances in green chemistry have led to improved synthetic routes for similar compounds, reducing waste and improving yields. These developments are particularly relevant given the growing emphasis on sustainable chemical production in both academic and industrial settings.

Analytical characterization of 3-Hydroxy-5-nitropyridine-4-methanol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's UV-visible absorption properties, influenced by its nitroaromatic structure, make it suitable for various spectroscopic studies. Researchers have noted its potential as a fluorescence probe or chromophore in material science applications, particularly in developing sensors or optoelectronic materials.

The global market for specialty chemicals like 3-Hydroxy-5-nitropyridine-4-methanol is experiencing steady growth, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Market analysts project particular demand for heterocyclic building blocks with multiple functional groups, as they offer greater versatility in drug design. The compound's CAS number 1804047-24-2 has appeared in numerous patent applications in recent years, indicating growing commercial interest.

Storage and handling of 3-Hydroxy-5-nitropyridine-4-methanol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability under various conditions has been the subject of several studies, with results suggesting good shelf life when stored properly in anhydrous conditions.

Future research directions for 3-Hydroxy-5-nitropyridine-4-methanol may include exploration of its coordination chemistry with metals, potential catalytic applications, or further biological activity studies. The compound's structural features make it a candidate for developing metal-organic frameworks (MOFs) or other advanced materials. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced properties, aligning with current trends in computer-aided drug design.

For researchers seeking high-purity 3-Hydroxy-5-nitropyridine-4-methanol, several specialty chemical suppliers offer the compound in various quantities. Quality control typically involves rigorous HPLC analysis to ensure purity levels suitable for research applications. The compound's nitropyridine structure continues to attract attention in scientific circles, with new publications regularly appearing in synthetic and medicinal chemistry literature.

Environmental considerations regarding 3-Hydroxy-5-nitropyridine-4-methanol are part of ongoing research. While not classified as a persistent organic pollutant, proper disposal methods should be followed according to local regulations. Recent developments in green chemistry have led to more sustainable synthetic routes for similar compounds, reducing the environmental footprint of their production.

In conclusion, 3-Hydroxy-5-nitropyridine-4-methanol (CAS No. 1804047-24-2) represents an important compound in modern chemical research. Its unique combination of functional groups and versatile reactivity make it valuable for pharmaceutical development, material science, and fundamental chemical studies. As research continues, we can expect to see new applications emerging for this interesting nitropyridine derivative, particularly in areas addressing current challenges in healthcare and sustainable technology.